[(Z)-[5-Chloro-2-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]indol-3-ylidene]amino] 4-chlorobutanoate

• IUPAC Name: [(Z)-[5-chloro-2-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]indol-3-ylidene]amino] 4-chlorobutanoate
• InChI: InChI=1S/C20H15Cl2F3N2O3/c21-8-2-5-17(28)30-26-18-15-10-14(22)6-7-16(15)27(19(18)29)11-12-3-1-4-13(9-12)20(23,24)25/h1,3-4,6-7,9-10H,2,5,8,11H2/b26-18-
• InChI Key: QFUWPCOPBDGUBK-ITYLOYPMSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)CN2C3=C(C=C(C=C3)Cl)C(=NOC(=O)CCCCl)C2=O
• Isomeric SMILES: C1=CC(=CC(=C1)C(F)(F)F)CN2C3=C(C=C(C=C3)Cl)/C(=N/OC(=O)CCCCl)/C2=O
• Molecular Formula: C20H15Cl2F3N2O3
• Molecular Weight: 459.2 g/mol

Description

[(Z)-[5-Chloro-2-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]indol-3-ylidene]amino] 4-chlorobutanoate is a useful research compound. Its molecular formula is C20H15Cl2F3N2O3 and its molecular weight is 459.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality [(Z)-[5-Chloro-2-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]indol-3-ylidene]amino] 4-chlorobutanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [(Z)-[5-Chloro-2-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]indol-3-ylidene]amino] 4-chlorobutanoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Methods

  The compound has been synthesized through various methods. For example, Wang Yan-ru and Yuan Haifeng (2007) explored the synthesis of similar compounds by reacting ethyl 3-oxobutanoate with other chemicals, highlighting the complex synthesis processes involved in creating such compounds (Wang Yan-ru & Yuan Haifeng, 2007).

• Structural Investigations

  Detailed structural investigations have been conducted on related compounds. E. Yamuna et al. (2010) studied the crystal structure of derivatives, providing insights into the molecular conformations and intermolecular interactions (E. Yamuna, M. Sridharan, K. Rajendra Prasad, & M. Zeller, 2010).

• Chemical Reactions and Derivatives

  Research has focused on the reactions of this compound and its derivatives with other chemicals. A. V. Velikorodov et al. (2011) explored the condensation of related compounds, leading to the formation of products with carbamate function (A. V. Velikorodov, A. K. Kuanchalieva, & V. A. Ionova, 2011).

Applications in Biochemistry and Molecular Biology

• Biological Imaging Applications

  Some studies, like that by Elizabeth M. Nolan et al. (2006), have investigated the use of similar compounds in biological imaging, specifically as fluorescent sensors for biological applications (Elizabeth M. Nolan, J. Jaworski, Maryann E Racine, Morgan Sheng, & S. Lippard, 2006).

• Antimicrobial Properties

  Research has been conducted on the antimicrobial properties of related compounds. Iveta Zadrazilova et al. (2015) studied the bactericidal activity of compounds against MRSA, indicating potential applications in combating bacterial infections (Iveta Zadrazilova, Š. Pospíšilová, K. Pauk, A. Imramovský, J. Vinšová, A. Čížek, & J. Jampílek, 2015).

Advanced Material Science

• Crystal Structure Analysis

  O. Bol'shakov et al. (2017) provided insights into the crystal structure of similar compounds, which is essential for understanding their properties and potential applications in materials science (O. Bol'shakov, I. Yushina, E. Bartashevich, Y. V. Nelyubina, R. Aysin, & O. Rakitin, 2017).

• Potential in Drug Synthesis

  The compound and its derivatives hold potential in the synthesis of drugs. Martin Gazvoda et al. (2018) discussed a synthetic route for a key impurity of an anti-HIV/AIDS drug, highlighting the relevance of such compounds in pharmaceutical synthesis (Martin Gazvoda, M. Krivec, Zdenko Časar, & J. Košmrlj, 2018).